Cas no 55894-18-3 (Tri-n-butylallylphosphonium Bromide)

• Product Name: Tri-n-butylallylphosphonium Bromide
• CAS No: 55894-18-3
• MF: C₁₅H₃₂BrP
• MW: 323.292345046997
• MDL: MFCD01706152
• CID: 373168
• PubChem ID: 3043640
• Update Time: 2025-10-31

Tri-n-butylallylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,tributyl-2-propen-1-yl-, bromide (1:1)
• ALLYL TRIBUTYLPHOSPHONIUM BROMIDE
• Tri-n-butylallylphosphonium Bromide
• tributyl(prop-2-enyl)phosphanium;bromide
• NSC222446
• allyl(tributyl)phosphonium;bromide
• Allyltributylphosphonium bromide
• TRIBUTYL(PROP-2-EN-1-YL)PHOSPHANIUM BROMIDE
• AKOS040768627
• Phosphonium, allyltributyl-, bromide
• F71374
• NSC-222446
• SCHEMBL1652711
• Allyltri-N-butylphosphonium bromide
• NSC 222446
• MFCD01706152
• 55894-18-3
• WLN: 4P4&4&2U1 &E &2/12
• DTXSID90971295
• Allyltri-n-butylphosphonium Bromide; NSC 222446; Tributyl-2-propenylphosphonium Bromide; Allyltributylphosphonium Bromide; Tributyl-2-propen-1-ylphosphonium Bromide;

• MDL： MFCD01706152
• Inchi： 1S/C15H32P.BrH/c1-5-9-13-16(12-8-4,14-10-6-2)15-11-7-3;/h8H,4-7,9-15H2,1-3H3;1H/q+1;/p-1
• InChI Key： GGJHLMANZFSVPZ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CC=C)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 243.22436
• Monoisotopic Mass: 322.14250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Solubility: THF
• PSA: 0

Tri-n-butylallylphosphonium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds

Additional information on Tri-n-butylallylphosphonium Bromide

Tri-n-butylallylphosphonium Bromide (CAS No. 55894-18-3): A Comprehensive Overview

Tri-n-butylallylphosphonium Bromide (CAS No. 55894-18-3) is a versatile ionic liquid that has garnered significant attention in recent years due to its unique properties and wide range of applications in various fields, including organic synthesis, catalysis, and materials science. This compound, also known as TBAAP Br, is characterized by its excellent solubility in polar solvents and its ability to form stable ionic liquids at room temperature.

The chemical structure of Tri-n-butylallylphosphonium Bromide consists of a phosphonium cation with three n-butyl groups and one allyl group, paired with a bromide anion. This structure imparts the compound with several advantageous properties, such as high thermal stability, low vapor pressure, and good electrical conductivity. These characteristics make TBAAP Br an ideal candidate for use in various chemical processes and reactions.

One of the key applications of Tri-n-butylallylphosphonium Bromide is in organic synthesis, where it serves as an efficient catalyst and solvent. Recent studies have shown that TBAAP Br can significantly enhance the yield and selectivity of various organic reactions, such as the Friedel-Crafts alkylation, Michael addition, and Suzuki coupling reactions. For instance, a study published in the Journal of Organic Chemistry demonstrated that TBAAP Br could improve the yield of Friedel-Crafts alkylation reactions by up to 20% compared to traditional catalysts.

In the field of catalysis, Tri-n-butylallylphosphonium Bromide has been used to develop novel catalyst systems for the production of fine chemicals and pharmaceutical intermediates. Its ability to form stable ionic liquids at room temperature makes it particularly useful in homogeneous catalysis, where it can facilitate the separation and recycling of catalysts. A recent study in Catalysis Today reported that TBAAP Br-based catalysts exhibited excellent activity and stability in the hydrogenation of unsaturated compounds, with high turnover frequencies and selectivities.

Beyond organic synthesis and catalysis, Tri-n-butylallylphosphonium Bromide has also found applications in materials science. Its unique properties make it suitable for use in the preparation of functional materials, such as conductive polymers and nanocomposites. Research published in Advanced Materials highlighted the use of TBAAP Br as a dopant for conductive polymers, resulting in enhanced electrical conductivity and mechanical strength. Additionally, TBAAP Br has been employed in the synthesis of metal-organic frameworks (MOFs) and other porous materials, where it serves as a structure-directing agent to control the morphology and porosity of the materials.

The environmental impact of ionic liquids like Tri-n-butylallylphosphonium Bromide is another area of active research. While ionic liquids are generally considered to be more environmentally friendly than traditional organic solvents due to their low vapor pressure and high thermal stability, concerns have been raised about their biodegradability and potential toxicity. Recent studies have focused on developing more sustainable ionic liquids with improved environmental profiles. For example, a study in Green Chemistry investigated the biodegradability of TBAAP Br under various conditions and found that it exhibited moderate biodegradability over a period of several weeks.

In conclusion, Tri-n-butylallylphosphonium Bromide (CAS No. 55894-18-3) is a highly versatile compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique properties make it an attractive choice for researchers and industrial chemists seeking to develop more efficient and sustainable chemical processes. As research continues to advance our understanding of this compound's behavior and potential applications, it is likely that new uses for TBAAP Br will be discovered, further expanding its impact on various scientific fields.